Cas no 1514480-20-6 (2-(cyclopropylmethyl)pyrimidin-5-amine)

• Product Name: 2-(cyclopropylmethyl)pyrimidin-5-amine
• CAS No: 1514480-20-6
• MF: C₈H₁₁N₃
• MW: 149.193041086197
• MDL: MFCD23912281
• CID: 4603294
• PubChem ID: 80484375
• Update Time: 2025-10-05

2-(cyclopropylmethyl)pyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopropylmethyl)pyrimidin-5-amine

• MDL： MFCD23912281
• Inchi： 1S/C8H11N3/c9-7-4-10-8(11-5-7)3-6-1-2-6/h4-6H,1-3,9H2
• InChI Key： APPNEMHTNHIUNU-UHFFFAOYSA-N
• SMILES： C1(CC2CC2)=NC=C(N)C=N1

2-(cyclopropylmethyl)pyrimidin-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(cyclopropylmethyl)pyrimidin-5-amine

Introduction to 2-(Cyclopropylmethyl)pyrimidin-5-amine (CAS No. 1514480-20-6)

2-(Cyclopropylmethyl)pyrimidin-5-amine, with the CAS number 1514480-20-6, is a pyrimidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropylmethyl group attached to a pyrimidine ring. The cyclopropylmethyl substituent imparts specific chemical and biological properties that make this compound an interesting candidate for various therapeutic applications.

The chemical structure of 2-(Cyclopropylmethyl)pyrimidin-5-amine consists of a pyrimidine ring with a nitrogen atom at the 5-position and a cyclopropylmethyl group at the 2-position. The cyclopropylmethyl group is a small, lipophilic substituent that can influence the compound's solubility, stability, and interactions with biological targets. This structural arrangement is crucial for understanding the compound's behavior in both in vitro and in vivo settings.

Recent studies have highlighted the potential of 2-(Cyclopropylmethyl)pyrimidin-5-amine as a lead compound for the development of novel therapeutic agents. One of the key areas of interest is its activity as a modulator of specific receptors and enzymes. For instance, research has shown that this compound exhibits potent binding affinity to certain G protein-coupled receptors (GPCRs), which are important targets for treating various diseases such as cardiovascular disorders, neurological conditions, and metabolic syndromes.

In addition to its receptor modulating properties, 2-(Cyclopropylmethyl)pyrimidin-5-amine has also been investigated for its potential as an inhibitor of specific enzymes. Enzyme inhibition is a critical mechanism in drug discovery, particularly for developing treatments for cancer and inflammatory diseases. Studies have demonstrated that this compound can effectively inhibit the activity of certain kinases, which are key enzymes involved in cell signaling pathways. This inhibition can lead to reduced cell proliferation and enhanced apoptosis, making it a promising candidate for anticancer therapies.

The pharmacokinetic properties of 2-(Cyclopropylmethyl)pyrimidin-5-amine have also been extensively studied. Its lipophilic nature allows it to cross biological membranes efficiently, which is essential for achieving therapeutic concentrations at target sites. However, this property also necessitates careful consideration of its potential for accumulation and toxicity. Preclinical studies have shown that the compound has favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life, which are important factors for its development as an oral medication.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(Cyclopropylmethyl)pyrimidin-5-amine in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and support further investigation into its therapeutic potential.

Beyond its direct therapeutic applications, 2-(Cyclopropylmethyl)pyrimidin-5-amine has also been explored as a tool compound in academic research. Its unique structure and biological activity make it a valuable probe for studying receptor-ligand interactions and enzyme mechanisms. Researchers have used this compound to gain insights into the molecular basis of various diseases and to identify new targets for drug discovery.

In conclusion, 2-(Cyclopropylmethyl)pyrimidin-5-amine (CAS No. 1514480-20-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, solidifying its position as an important molecule in the field.